Cas no 1805468-59-0 (6-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 6-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805468-59-0
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4803771
• Update Time: 2025-05-24

6-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-18-9-7(10(13,14)15)5(2-3-16)4-6(17-9)8(11)12/h4,8H,2H2,1H3
• InChI Key： KPJASOOYHSKHHM-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C(F)F)=CC=1CC#N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 6-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile

Comprehensive Analysis of 6-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805468-59-0)

The compound 6-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805468-59-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. Its unique structural features, including the difluoromethyl and trifluoromethyl groups, contribute to its remarkable chemical properties and versatility. This article delves into the molecular characteristics, applications, and recent advancements related to this compound, addressing common queries and industry trends.

One of the most frequently searched questions about 6-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile revolves around its synthesis methods and reaction mechanisms. Researchers have developed efficient synthetic routes involving fluorination reactions and pyridine ring functionalization, which are critical for producing high-purity batches. The compound's nitrile group further enhances its reactivity, making it a valuable intermediate for constructing complex molecules. Recent studies highlight its potential in crop protection, where it serves as a precursor for novel pesticides and herbicides with improved efficacy and environmental safety.

In the pharmaceutical sector, 6-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile is explored for its role in drug discovery. Its fluorinated pyridine core is a key motif in designing bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. The compound's lipophilicity and metabolic stability are often discussed in forums and research papers, as these properties are crucial for optimizing drug candidates. Additionally, its compatibility with green chemistry principles aligns with the growing demand for sustainable synthetic practices.

Another hot topic linked to this compound is its application in advanced materials. The incorporation of fluorine atoms into the pyridine ring imparts unique electronic properties, making it suitable for organic electronics and photovoltaic devices. Researchers are investigating its potential in light-emitting diodes (LEDs) and solar cells, where its electron-withdrawing characteristics can enhance performance. This aligns with the global push toward renewable energy and energy-efficient technologies.

From an industrial perspective, the scalability of 6-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile production is a critical consideration. Manufacturers are optimizing catalytic processes and purification techniques to meet the rising demand while minimizing costs. The compound's stability under storage conditions and compatibility with common solvents are also frequently evaluated, ensuring seamless integration into various workflows. These factors are particularly relevant for contract research organizations (CROs) and custom synthesis providers.

In conclusion, 6-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805468-59-0) stands out as a multifaceted compound with broad applications across agrochemicals, pharmaceuticals, and materials science. Its fluorine-rich structure and functional diversity make it a subject of ongoing research and innovation. By addressing common search queries and aligning with industry trends, this article aims to provide a thorough and accessible resource for professionals and enthusiasts alike.